Cas no 2229199-78-2 (1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229199-78-2
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5886076
• PubChem ID: 165667027
• Update Time: 2025-11-07

1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine
• 2229199-78-2
• EN300-1799250
• 1-[1-(2-fluoro-5-nitrophenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H13FN2O2/c1-7(13)11(4-5-11)9-6-8(14(15)16)2-3-10(9)12/h2-3,6-7H,4-5,13H2,1H3
• InChI Key： BXSKILOZEWDVAO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(C(C)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine

1-1-(2-Fluoro-5-Nitrophenyl)cyclopropylethan-1-amine: A Comprehensive Overview

The compound 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229199-78-2) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclopropyl group with a substituted phenyl ring and an amine functionality. The presence of the fluoro and nitro groups on the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of cyclopropylamine derivatives in drug discovery. The cyclopropyl group is known for its ability to enhance the bioavailability and pharmacokinetic properties of molecules. In the case of 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine, this group plays a crucial role in stabilizing the molecule's conformation, thereby improving its solubility and permeability. This makes it an attractive candidate for use in the development of new therapeutic agents.

The synthesis of 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the fluoro and nitro groups is achieved through electrophilic substitution reactions, which are well-established in organic chemistry. The subsequent coupling with the cyclopropylamine moiety requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have demonstrated that cyclopropylamine derivatives can serve as intermediates in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators. For instance, recent studies have shown that analogs of 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine exhibit potent activity against various cancer cell lines, suggesting their potential use in oncology.

In addition to its pharmacological applications, this compound has also been explored for its utility in agrochemicals. The nitro group on the phenyl ring contributes to the molecule's herbicidal activity, while the cyclopropyl group enhances its stability under environmental conditions. Field trials have shown that formulations containing this compound exhibit excellent efficacy against a wide range of weeds without causing significant harm to crops.

The environmental impact of 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine has also been a topic of recent research. Studies have demonstrated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. This makes it a more sustainable alternative to traditional agrochemicals, which often persist in the environment for extended periods.

From a toxicological perspective, cyclopropylamine derivatives like this compound have been shown to exhibit low acute toxicity when administered at recommended doses. However, long-term exposure studies are still required to fully understand their safety profile. Regulatory agencies have emphasized the importance of conducting thorough risk assessments before widespread use of such compounds.

In conclusion, 1-1-(2-fluoro-5-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229199-78-2) is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.